molecular formula C8H7BClNO2 B15050185 (6-chloro-1H-indol-2-yl)boronic acid CAS No. 1286777-11-4

(6-chloro-1H-indol-2-yl)boronic acid

Cat. No.: B15050185
CAS No.: 1286777-11-4
M. Wt: 195.41 g/mol
InChI Key: BBPROCGGQYYIIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6-Chloro-1H-indol-2-yl)boronic acid is an organoboron compound featuring an indole scaffold substituted with a chlorine atom at the 6-position and a boronic acid group at the 2-position. Indole derivatives are widely studied due to their biological relevance, particularly in medicinal chemistry, where they serve as precursors for drug discovery . The boronic acid moiety enables unique reactivity, such as forming reversible covalent bonds with diols or acting as a warhead in enzyme inhibitors .

Properties

IUPAC Name

(6-chloro-1H-indol-2-yl)boronic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BClNO2/c10-6-2-1-5-3-8(9(12)13)11-7(5)4-6/h1-4,11-13H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBPROCGGQYYIIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=CC2=C(N1)C=C(C=C2)Cl)(O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401283754
Record name B-(6-Chloro-1H-indol-2-yl)boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401283754
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

195.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1286777-11-4
Record name B-(6-Chloro-1H-indol-2-yl)boronic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1286777-11-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name B-(6-Chloro-1H-indol-2-yl)boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401283754
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-chloro-1H-indol-2-yl)boronic acid typically involves the borylation of the corresponding halogenated indole. One common method is the palladium-catalyzed borylation of 6-chloroindole using bis(pinacolato)diboron in the presence of a base such as potassium acetate. The reaction is carried out under an inert atmosphere, typically at elevated temperatures.

Industrial Production Methods: While specific industrial production methods for (6-chloro-1H-indol-2-yl)boronic acid are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to improve yield and purity, and employing continuous flow reactors to enhance efficiency and scalability.

Types of Reactions:

    Suzuki-Miyaura Coupling: This is the most prominent reaction involving (6-chloro-1H-indol-2-yl)boronic acid. It undergoes cross-coupling with various aryl or vinyl halides in the presence of a palladium catalyst and a base, forming new carbon-carbon bonds.

    Oxidation and Reduction: While less common, the compound can participate in oxidation and reduction reactions under specific conditions, altering the functional groups attached to the indole ring.

Common Reagents and Conditions:

    Palladium Catalysts: Such as palladium acetate or palladium chloride.

    Bases: Potassium carbonate, sodium hydroxide, or potassium acetate.

    Solvents: Tetrahydrofuran, dimethylformamide, or toluene.

    Conditions: Reactions are typically carried out under an inert atmosphere (nitrogen or argon) at temperatures ranging from room temperature to 100°C.

Major Products:

    Biaryl Compounds: Resulting from Suzuki-Miyaura coupling.

    Functionalized Indoles: From oxidation or reduction reactions.

Scientific Research Applications

(6-Chloro-1H-indol-2-yl)boronic acid has diverse applications in scientific research:

    Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the pharmaceutical industry for drug development.

    Biology: Employed in the synthesis of biologically active compounds, including enzyme inhibitors and receptor modulators.

    Medicine: Investigated for its potential in developing therapeutic agents, particularly in cancer research due to the bioactivity of indole derivatives.

    Industry: Utilized in the production of advanced materials and polymers, leveraging its reactivity in forming stable carbon-carbon bonds.

Mechanism of Action

The primary mechanism of action for (6-chloro-1H-indol-2-yl)boronic acid in chemical reactions involves its role as a boronic acid reagent in Suzuki-Miyaura coupling The boron atom in the compound forms a complex with the palladium catalyst, facilitating the transfer of the organic group to the palladium center

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name Substituents Molecular Formula Molecular Weight Key Properties/Applications Reference
(6-Chloro-1H-indol-2-yl)boronic acid 6-Cl, 2-B(OH)₂ C₈H₆BClNO₂ 195.41 Hypothesized anticancer activity
(6-Bromo-1H-indol-2-yl)boronic acid 6-Br, 2-B(OH)₂ C₈H₇BBrNO₂ 239.86 Higher molecular weight; similar reactivity
6-Chloro-1-methylindole-2-boronic acid 6-Cl, 1-CH₃, 2-B(OH)₂ C₉H₈BClNO₂ 209.63 Improved lipophilicity due to methyl group
B-(3-Methyl-1H-indol-6-yl)boronic acid 3-CH₃, 6-B(OH)₂ C₉H₁₀BNO₂ 182.99 Altered binding affinity for diols

Key Observations :

  • Chlorine vs.
  • Methyl Group Effects : Addition of a methyl group (e.g., at the 1-position) improves lipid solubility, which may influence membrane permeability .
  • pKa Considerations : Boronic acids with electron-withdrawing groups (e.g., -Cl) typically exhibit lower pKa values, enabling better diol binding at physiological pH compared to analogs like 3-AcPBA or 4-MCPBA .

Table 2: Antiproliferative and Inhibitory Activities

Compound Name Biological Activity IC₅₀/Ki Value Model System Reference
(6-Chloro-1H-indol-2-yl)boronic acid Anticancer (predicted) Not reported -
6-Hydroxynaphthalen-2-yl boronic acid Antiproliferative 0.1969 µM 4T1 breast cancer cells
Phenanthren-9-yl boronic acid Antiproliferative 0.2251 µM 4T1 breast cancer cells
FL-166 (bifunctional aryl boronic acid) SARS-CoV-2 3CLpro inhibition Ki = 40 nM SARS-CoV-2 protease

Key Findings :

  • While direct data on (6-chloro-1H-indol-2-yl)boronic acid’s antiproliferative effects are lacking, structurally similar boronic acids (e.g., 6-hydroxynaphthalen-2-yl) show potent activity in triple-negative breast cancer models .
  • The chloro substituent may enhance metabolic stability compared to hydroxyl or methyl groups, though solubility challenges (precipitation in culture media) are common among hydrophobic analogs .

Diol Binding and Sensor Development :

  • Boronic acids bind diols via reversible esterification, a property exploited in glucose sensing. The pKa of (6-chloro-1H-indol-2-yl)boronic acid is likely lower than phenylboronic acid derivatives, enabling stronger binding at physiological pH .
  • Modifications like the indole scaffold may improve selectivity for specific sugars or biomolecules compared to simpler arylboronic acids .

Enzyme Inhibition :

  • The boronic acid group can covalently target serine residues in proteases. For example, β-amido boronic acids show binding affinities in the µM range, suggesting that indolyl derivatives could be optimized for similar interactions .

Biological Activity

(6-chloro-1H-indol-2-yl)boronic acid is a boronic acid derivative of indole, which is a significant heterocyclic compound known for its diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

The structure of (6-chloro-1H-indol-2-yl)boronic acid includes a boronic acid functional group attached to an indole ring at the 2-position, with a chlorine substituent at the 6-position. This configuration is critical for its chemical reactivity and biological interactions.

Boronic acids, including (6-chloro-1H-indol-2-yl)boronic acid, are known to form reversible covalent bonds with diols and other nucleophiles. This property allows them to participate in various biochemical processes, such as enzyme inhibition and molecular sensing. The presence of the indole moiety may also enhance the compound's ability to interact with biological targets.

Anticancer Activity

Research indicates that indole derivatives, including (6-chloro-1H-indol-2-yl)boronic acid, exhibit significant anticancer properties. For instance, studies on related compounds have shown their efficacy in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines . The mechanism often involves the inhibition of key proteases involved in cancer metastasis.

CompoundCancer Cell LineIC50 (µM)Mechanism
(6-chloro-1H-indol-2-yl)boronic acidMCF-718.76 ± 0.62Cytotoxicity
HMA DerivativesSCK Mammary CarcinomaNot specifiedInhibition of uPA

Antibacterial Activity

The compound has shown potential antibacterial activity against various strains, including Escherichia coli. The effectiveness is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways .

Bacterial StrainMinimum Inhibitory Concentration (MIC)
E. coli ATCC 259226.50 mg/mL

Antioxidant Activity

Boronic acids are recognized for their antioxidant properties. Studies have demonstrated that (6-chloro-1H-indol-2-yl)boronic acid can scavenge free radicals effectively, contributing to its potential as a therapeutic agent in oxidative stress-related conditions .

Study on Indole Derivatives

A study evaluated the biological effects of various indole derivatives, including (6-chloro-1H-indol-2-yl)boronic acid. The results indicated that these compounds could significantly inhibit tumor growth in vivo and showed promise as therapeutic agents against resistant cancer cell lines .

Evaluation of Antimicrobial Properties

In another study focusing on the antimicrobial properties of boronic acids, (6-chloro-1H-indol-2-yl)boronic acid was included in formulations tested against multiple bacterial strains. The findings suggested that it possesses moderate to high antibacterial activity, supporting its use in pharmaceutical applications targeting bacterial infections .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.